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Compound of Interest

Compound Name: 1,3,5-Triethylbenzene

Cat. No.: B086046

This guide provides a comprehensive overview of the spectroscopic data for 1,3,5-
triethylbenzene, tailored for researchers, scientists, and professionals in drug development. It
includes detailed nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass
spectrometry (MS) data, along with the methodologies for their acquisition.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from the spectroscopic analysis of
1,3,5-triethylbenzene.

Table 1: *H NMR Spectroscopic Data of 1,3,5-Triethylbenzene[1][2][3]

Chemical Shift (5)

Multiplicity Integration Assignment
ppm
~6.8 (Variable) Singlet 3H Ar-H
~2.6 (Variable) Quartet 6H -CHz-
~1.2 (Variable) Triplet 9H -CHs

Table 2: 13C NMR Spectroscopic Data of 1,3,5-Triethylbenzene[2][4][5]
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Chemical Shift (6) ppm

Assignment

~144 (Variable)

Ar-C (quaternary)

~126 (Variable) Ar-CH
~29 (Variable) -CHz-
~16 (Variable) -CHs

Table 3: Key IR Absorption Bands for 1,3,5-Triethylbenzene[6][7][8][9][10]

Wavenumber (cm—?)

Vibration Type

Functional Group

3080 - 3030 C-H Stretching Aromatic

2975 - 2845 C-H Stretching Alkyl (CHs, CH2)

~1600, ~1500 C=C Stretching Aromatic Ring

1470 - 1370 C-H Bending Alkyl (CH3, CHz2)

900 - 735 C-H Out-of-plane Bending 1,3,5-trisubstituted Benzene

Table 4: Mass Spectrometry Data for 1,3,5-Triethylbenzene[8][11][12][13]

m/z Relative Intensity Assignment
162 High [M]* (Molecular lon)
147 High [M - CHs]*
133 Moderate [M - CzHs]*
CsHo]™* (likely tropylium ion
105 Moderate [ I (kely tropy

derivative)

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.
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2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

A standard protocol for acquiring high-quality NMR spectra of 1,3,5-triethylbenzene is as
follows:

e Sample Preparation:

o For 'H NMR, dissolve 5-25 mg of 1,3,5-triethylbenzene in approximately 0.6-0.7 mL of a
deuterated solvent (e.g., CDCIs) in a clean, dry vial.[14]

o For 3C NMR, a more concentrated sample of 50-100 mg is recommended.[14]
o Ensure complete dissolution, using vortexing or gentle heating if necessary.[14]

o Transfer the solution to a 5 mm NMR tube using a Pasteur pipette, filtering out any
particulates.[14]

o If an internal standard is required for quantitative analysis (QNMR), a known amount of a
reference compound like tetramethylsilane (TMS) or 1,3,5-triisopropylbenzene can be
added.[14][15]

o Data Acquisition:

[e]

Use a high-field NMR spectrometer (e.g., 400 MHz or higher).[15]

o

Shim the instrument to obtain a homogeneous magnetic field.[16]

[¢]

For quantitative *H NMR, use a pulse angle of 30° or 90° and a relaxation delay (d1) of at
least 5 times the longest T1 relaxation time of the signals of interest.[15]

[¢]

Acquire the spectrum and process the data, including Fourier transformation, phasing, and
baseline correction.[15]

2.2 Infrared (IR) Spectroscopy

The following protocol details the acquisition of an IR spectrum using an Attenuated Total
Reflectance (ATR) Fourier-Transform Infrared (FTIR) spectrometer[17]:
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¢ Instrumentation:

o FTIR spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide
crystal).[17]

e Procedure:

o Background Spectrum: Clean the ATR crystal surface with a suitable solvent (e.g.,
isopropanol) and allow it to dry completely. Acquire a background spectrum.[17]

o Sample Application: Place a small drop of liquid 1,3,5-triethylbenzene onto the center of
the ATR crystal, ensuring the crystal surface is fully covered.[17]

o Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans are co-
added to improve the signal-to-noise ratio. The instrument's software will generate the final
absorbance or transmittance spectrum.[17]

o Cleaning: After analysis, clean the ATR crystal thoroughly with a suitable solvent.
2.3 Mass Spectrometry (MS)

A general procedure for obtaining a mass spectrum of 1,3,5-triethylbenzene using a gas
chromatography-mass spectrometry (GC-MS) system with electron ionization (EI) is described

below:
e Sample Preparation:

o Prepare a dilute solution of 1,3,5-triethylbenzene in a volatile organic solvent (e.qg.,
hexane or dichloromethane).

 Instrumentation and Data Acquisition:

o Use a GC-MS system equipped with an appropriate capillary column for separating non-
polar aromatic compounds.

o Inject a small volume of the sample solution into the GC inlet.
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o The sample is vaporized and carried through the column by an inert carrier gas (e.g.,
helium), where separation occurs based on boiling point and column affinity.

o As 1,3,5-triethylbenzene elutes from the GC column, it enters the mass spectrometer's
ion source.

o In the ion source, electron ionization (El) is used to bombard the molecules with high-
energy electrons, causing ionization and fragmentation.

o The resulting ions are separated by the mass analyzer according to their mass-to-charge
ratio (m/z).

o A detector records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic
analysis of 1,3,5-triethylbenzene.
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Workflow for Spectroscopic Analysis of 1,3,5-Triethylbenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086046#spectroscopic-data-nmr-ir-mass-spec-of-1-
3-5-triethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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